![molecular formula C10H14N2O B181613 n-[4-(dimethylamino)phenyl]acetamide CAS No. 7463-28-7](/img/structure/B181613.png)
n-[4-(dimethylamino)phenyl]acetamide
Cat. No. B181613
M. Wt: 178.23 g/mol
InChI Key: XZEJXEZIWLTFJR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08440830B2
Procedure details
N-[4-(dimethylamino)phenyl]acetamide obtained in step I above was nitrated using nitric acid (1.2 eq)+H2SO4 (1.0 eq) at 0 to 5° C. for 2 hrs. After the completion of the reaction, reaction mixture was added to ice and pH was adjusted to 8, extracted with dichloromethane, which was evaporated to dryness to obtain N-[4-(dimethylamino)-2-nitrophenyl]acetamide.
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]([CH3:13])[C:3]1[CH:8]=[CH:7][C:6]([NH:9][C:10](=[O:12])[CH3:11])=[CH:5][CH:4]=1.[N+:14]([O-])([OH:16])=[O:15].OS(O)(=O)=O>>[CH3:13][N:2]([CH3:1])[C:3]1[CH:8]=[CH:7][C:6]([NH:9][C:10](=[O:12])[CH3:11])=[C:5]([N+:14]([O-:16])=[O:15])[CH:4]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CN(C1=CC=C(C=C1)NC(C)=O)C
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OS(=O)(=O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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at 0 to 5° C.
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CUSTOM
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Type
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CUSTOM
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Details
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for 2 hrs
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Duration
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2 h
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CUSTOM
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Type
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CUSTOM
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Details
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After the completion of the reaction, reaction mixture
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ADDITION
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Type
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ADDITION
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Details
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was added to ice and pH
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane, which
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CUSTOM
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Type
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CUSTOM
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Details
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was evaporated to dryness
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CN(C1=CC(=C(C=C1)NC(C)=O)[N+](=O)[O-])C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
